Cas no 2138238-37-4 (Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(3-methylphenyl)-)

• Product Name: Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(3-methylphenyl)-
• CAS No: 2138238-37-4
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• CID: 5268422
• Update Time: 2025-05-03

Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(3-methylphenyl)-

• Inchi： 1S/C14H11N3O/c1-10-3-2-4-11(5-10)13-8-17-12(9-18)6-16-14(17)7-15-13/h2-9H,1H3
• InChI Key： UBNKWKZYSVDYEY-UHFFFAOYSA-N
• SMILES： C12=NC=C(C=O)N1C=C(C1=CC=CC(C)=C1)N=C2

Additional information on Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(3-methylphenyl)-

Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(3-methylphenyl)- (CAS No. 2138238-37-4)

Imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(3-methylphenyl)- is a heterocyclic compound with the CAS registry number 2138238-37-4. This compound belongs to the class of imidazopyrazines, which are known for their unique structural properties and potential applications in various fields of chemistry and materials science. The molecule consists of a fused imidazole and pyrazine ring system with a carboxaldehyde group at position 3 and a 6-(3-methylphenyl) substituent. Its structure is characterized by the presence of nitrogen atoms in both the imidazole and pyrazine rings, which contributes to its electronic properties and reactivity.

The synthesis of imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(3-methylphenyl)- typically involves multi-step organic reactions. Recent studies have explored efficient methods for constructing such fused heterocycles, often utilizing microwave-assisted synthesis or catalytic approaches to enhance reaction yields and selectivity. For instance, researchers have reported the use of transition metal catalysts to facilitate the formation of the imidazopyrazine core from simpler precursors such as aldehydes and amines.

One of the key areas of interest in imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(3-methylphenyl)- lies in its potential applications in drug discovery. The compound's unique electronic properties make it a promising candidate for targeting specific biological pathways or enzymes. Recent studies have demonstrated its ability to modulate certain kinase activities, suggesting its potential as a lead compound for anti-cancer drug development. Additionally, its structural versatility allows for further functionalization to optimize pharmacokinetic properties such as solubility and bioavailability.

In materials science, imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(3-methylphenyl)- has shown promise as a building block for constructing advanced materials with tailored electronic properties. For example, researchers have investigated its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit high surface areas and porosity, making them suitable for applications in gas storage and catalysis.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(3-methylphenyl)-. Density functional theory (DFT) calculations have revealed that the compound exhibits significant conjugation across its fused rings, which enhances its stability and reactivity. Furthermore, these studies have highlighted the importance of the substituent at position 6 (the 6-(3-methylphenyl) group) in modulating the compound's electronic properties.

The study of imidazo[1,2-a]pyrazine-3-carboxaldehyde, 6-(3-methylphenyl)- has also extended into photophysical applications. Researchers have explored its use as a chromophore in light-responsive materials. The compound's ability to absorb light across a broad spectrum makes it a candidate for applications in optoelectronics and photovoltaics.

In conclusion, imidazo[1,2-a]pyrazine-3-carboxaldehyde, particularly the 6-(3-methylphenyl) derivative (CAS No. 2138238-37-4), represents an intriguing molecule with diverse potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its synthesis methods, structural properties, and functional applications.